Cas no 1256794-61-2 (2-(Difluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-(Difluoromethyl)pyridine-4-acetic acid
• CAS No: 1256794-61-2
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4846561
• Update Time: 2023-08-19

2-(Difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H7F2NO2/c9-8(10)6-3-5(1-2-11-6)4-7(12)13/h1-3,8H,4H2,(H,12,13)
• InChI Key： XCASJHOWZZDZNB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1
• Topological Polar Surface Area: 50.2